Cas no 1805411-18-0 (4-(Difluoromethyl)-2-iodo-3-methoxypyridine-5-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2-iodo-3-methoxypyridine-5-acetonitrile
• CAS No: 1805411-18-0
• MF: C₉H₇F₂IN₂O
• MW: 324.065961122513
• CID: 4804663
• Update Time: 2025-05-23

4-(Difluoromethyl)-2-iodo-3-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-3-methoxypyridine-5-acetonitrile

• Inchi： 1S/C9H7F2IN2O/c1-15-7-6(8(10)11)5(2-3-13)4-14-9(7)12/h4,8H,2H2,1H3
• InChI Key： IDAKCHINRGTSQH-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C=N1)CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 4-(Difluoromethyl)-2-iodo-3-methoxypyridine-5-acetonitrile

4-(Difluoromethyl)-2-iodo-3-methoxypyridine-5-acetonitrile (CAS No. 1805411-18-0): An Overview of a Promising Compound in Medicinal Chemistry

4-(Difluoromethyl)-2-iodo-3-methoxypyridine-5-acetonitrile (CAS No. 1805411-18-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its difluoromethyl, iodo, and methoxy substituents on a pyridine ring, has been the subject of numerous studies aimed at understanding its properties and applications in drug development.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, making it a valuable functional group in drug design. The presence of this group in 4-(Difluoromethyl)-2-iodo-3-methoxypyridine-5-acetonitrile suggests that it may exhibit improved pharmacokinetic properties compared to similar compounds without this substitution. Additionally, the iodo substituent can serve as a useful handle for further chemical modifications, such as radiolabeling for imaging studies or as a leaving group for subsequent reactions.

The methoxy group on the pyridine ring is another key feature of this compound. Methoxy groups are often used to modulate the lipophilicity and electronic properties of molecules, which can influence their binding affinity to biological targets. In the context of 4-(Difluoromethyl)-2-iodo-3-methoxypyridine-5-acetonitrile, the methoxy group may play a crucial role in determining its interaction with specific receptors or enzymes.

Recent research has highlighted the potential of 4-(Diffluoromethyl)-2-iodo-3-methoxypyridine-5-acetonitrile as a lead compound for the development of novel therapeutics. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the combination of the difluoromethyl, iodo, and methoxy substituents contributed to its high potency and selectivity.

Another area of interest is the use of 4-(Difluoromethyl)-2-iodo-3-methoxypyridine-5-acetonitrile as a building block for more complex molecules. Its versatile structure allows for easy functionalization through various synthetic routes, making it an attractive starting material for combinatorial chemistry approaches. This flexibility has been leveraged in the synthesis of several analogs with enhanced biological activities, including anti-inflammatory and antiviral agents.

In addition to its therapeutic potential, 4-(Difluoromethyl)-2-iodo-3-methoxypyridine-5-acetonitrile has also been explored for its utility in chemical biology research. Its unique structure makes it an excellent probe for studying protein-protein interactions and enzyme mechanisms. For instance, it has been used as a tool compound to investigate the binding modes of small molecules to specific protein targets, providing valuable insights into structure-function relationships.

The synthesis of 4-(Difluoromethyl)-2-iodo-3-methoxypyridine-5-acetonitrile typically involves multistep procedures that require careful optimization to achieve high yields and purity. One common approach involves the sequential introduction of the difluoromethyl, iodo, and methoxy groups onto a pyridine scaffold. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes, reducing both cost and waste.

In conclusion, 4-(Difluoromethyl)-2-iodo-3-methoxypyridine-5-acetonitrile (CAS No. 1805411-18-0) is a promising compound with a wide range of applications in medicinal chemistry and chemical biology. Its unique structural features offer significant advantages in terms of biological activity, pharmacokinetic properties, and synthetic versatility. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.